Cas no 1055876-74-8 (5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one)
1055876-74-8 structure
Product Name:5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one
CAS No:1055876-74-8
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD18782078
CID:1156649
PubChem ID:55272110
Update Time:2025-04-20
5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one
- 5-(4-(aminomethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one
- 1055876-74-8
- AKOS006321230
- DB-332618
- 5-[4-(aminomethyl)phenyl]-2,3-dihydro-1,3,4-oxadiazol-2-one
-
- MDL: MFCD18782078
- Inchi: 1S/C9H9N3O2/c10-5-6-1-3-7(4-2-6)8-11-12-9(13)14-8/h1-4H,5,10H2,(H,12,13)
- InChI Key: QRWLRSNNAQYJCD-UHFFFAOYSA-N
- SMILES: O1C(NN=C1C1C=CC(CN)=CC=1)=O
Computed Properties
- Exact Mass: 191.069476538g/mol
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 76.7Ų
5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K05914-1g |
5-(4-(aminomethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one |
1055876-74-8 | >95% | 1g |
$418 | 2024-07-21 | |
| eNovation Chemicals LLC | K05914-5g |
5-(4-(aminomethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one |
1055876-74-8 | >95% | 5g |
$1350 | 2024-07-21 | |
| eNovation Chemicals LLC | K05914-1g |
5-(4-(aminomethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one |
1055876-74-8 | >95% | 1g |
$418 | 2025-02-25 | |
| eNovation Chemicals LLC | K05914-5g |
5-(4-(aminomethyl)phenyl)-1,3,4-oxadiazol-2(3H)-one |
1055876-74-8 | >95% | 5g |
$1350 | 2025-02-25 |
5-[4-(aminomethyl)phenyl]-3h-1,3,4-oxadiazol-2-one Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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